Cas no 173436-66-3 (MSAB)
MSAB structure
Product Name:MSAB
CAS No:173436-66-3
MF:C15H15NO4S
MW:305.34890294075
MDL:MFCD00994918
CID:1358185
PubChem ID:1159052
Update Time:2025-04-20
MSAB Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
- 3-[[(4-Methylphenyl)sulfonyl]amino]-benzoic acid methyl ester
- Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate
- WI-21
- MSAB
- methyl 3-((4-methylphenyl)sulfonamido)benzoate
- 173436-66-3
- MSAB?
- MSAB, >=95% (HPLC)
- methyl 3-[(4-methylphenyl)sulfonylamino]benzoate
- AKOS000511305
- methyl 3-[(4-methylphenyl)sulfonyl]amino-benzoate
- Z45583786
- AC-36552
- METHYL3-(4-METHYLBENZENESULFONAMIDO)BENZOATE
- Methyl 3-(4-methylphenylsulfonamido)benzoate
- CHEMBL5189621
- SCHEMBL16116948
- E74501
- HY-120697
- s6901
- CS-0078728
- SR-01000367943-1
- SR-01000367943
- MS-24413
- STK408576
- EX-A4298
- METHYL 3-(4-METHYLBENZENESULFONAMIDO)BENZOATE
- EN300-318128
- MFCD00994918
-
- MDL: MFCD00994918
- Inchi: 1S/C15H15NO4S/c1-11-6-8-14(9-7-11)21(18,19)16-13-5-3-4-12(10-13)15(17)20-2/h3-10,16H,1-2H3
- InChI Key: CVKBYFCJQSPBOI-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC1C=CC=C(C(=O)OC)C=1)(=O)=O
Computed Properties
- Exact Mass: 305.07225
- Monoisotopic Mass: 305.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 72.47
MSAB Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:2-8°C
MSAB Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S6901-5mg |
MSAB |
173436-66-3 | 99.85% | 5mg |
¥794.71 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S6901-25mg |
MSAB |
173436-66-3 | 99.85% | 25mg |
¥2449.63 | 2023-09-15 | |
| DC Chemicals | DC39226-100mg |
MSAB |
173436-66-3 | >98% | 100mg |
$350.0 | 2023-09-15 | |
| DC Chemicals | DC39226-250mg |
MSAB |
173436-66-3 | >98% | 250mg |
$600.0 | 2023-09-15 | |
| DC Chemicals | DC39226-1g |
MSAB |
173436-66-3 | >98% | 1g |
$1200.0 | 2023-09-15 | |
| TRC | M359603-25mg |
Methyl 3-(4-Methylbenzenesulfonamido)benzoate |
173436-66-3 | 25mg |
$ 58.00 | 2023-09-06 | ||
| TRC | M359603-50mg |
Methyl 3-(4-Methylbenzenesulfonamido)benzoate |
173436-66-3 | 50mg |
$ 81.00 | 2023-09-06 | ||
| TRC | M359603-250mg |
Methyl 3-(4-Methylbenzenesulfonamido)benzoate |
173436-66-3 | 250mg |
$ 351.00 | 2023-09-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DW983-20mg |
MSAB |
173436-66-3 | 98+% | 20mg |
2270.0CNY | 2021-07-14 | |
| Axon Medchem | 3342-10 mg |
MSAB |
173436-66-3 | 99% | 10mg |
€80.00 | 2023-07-10 |
MSAB Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
173436-66-3 (MSAB) Related Products
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- 866324-02-9(Benzoic acid, 3-[(phenylamino)sulfonyl]-, methyl ester)
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